Cas no 1112-39-6 (Dimethoxydimethylsilane)

• Product Name: Dimethoxydimethylsilane
• CAS No: 1112-39-6
• MF: C₄H₁₂O₂Si
• MW: 120.222382545471
• MDL: MFCD00025691
• CID: 40737
• PubChem ID: 24879572
• Update Time: 2025-07-19

Dimethoxydimethylsilane Chemical and Physical Properties

Names and Identifiers

• Dimethoxydimethylsilane
• Dimethyldimethoxysilane
• DMDMS
• kbm22
• CD5605
• tsl8117
• tsl8112
• ay43-004
• Dimethyldimethoxysil
• dimethoxydimethyl-silan
• KBM 22
• NSC-93882
• InChI=1/C4H12O2Si/c1-5-7(3,4)6-2/h1-4H3
• DTXCID8022379
• CAS-1112-39-6
• MFCD00025691
• UNII-A3QDB1RS1C
• dimethyl dimethoxy silane
• EC 214-189-4
• TSL 8117
• NCGC00248263-01
• NS00045052
• A3QDB1RS1C
• EINECS 214-189-4
• Dimethyl dimethoxysilane
• NCGC00254937-01
• Z-6329
• Q27273582
• dimethoxy(dimethyl)silane
• NSC93882
• S07200
• Dimethoxydimethylsilane, purum, >=96.0% (GC)
• SCHEMBL54546
• dimethoxy-dimethylsilane
• KBM-22
• CHEMBL3181963
• F87447
• 32032-92-1
• Silane, dimethoxydimethyl-
• 1112-39-6
• CS-0203907
• J-520339
• TSL 8112
• TSL-8117
• NSC 93882
• AKOS008901252
• D1052
• Tox21_301035
• FS-3860
• AY 43-004
• DTXSID0042379
• DMDMOS
• LS-520
• Dimethoxydimethylsilane, >=99.5%, 99.999% metals basis
• JJQZDUKDJDQPMQ-UHFFFAOYSA-
• FT-0625027
• Dimethoxydimethylsilane, 95%
• TSL-8112
• DIMETHYLDIMETHOXYSILANE, 95%
• DIMETHYLDIMETHOXYSILANE, 99+%
• DB-040959

• MDL： MFCD00025691
• Inchi： 1S/C4H12O2Si/c1-5-7(3,4)6-2/h1-4H3
• InChI Key： JJQZDUKDJDQPMQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OC)OC
• BRN： 1733694

Computed Properties

• Exact Mass: 120.06100
• Monoisotopic Mass: 120.060656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.88 g/mL at 25 °C(lit.)
• Melting Point: -80°C
• Boiling Point: 81.4 °C(lit.)
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.369(lit.)
• Solubility: Contact with water releases a flammable alcohol.
• Water Partition Coefficient: decomposition
• PSA: 18.46000
• LogP: 0.98100
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

Dimethoxydimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36
• Safety Instruction： S16-S26-S33-S36-S37/39
• FLUKA BRAND F CODES：10-21
• RTECS：VV3641666
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Dimethoxydimethylsilane

Dimethoxydimethylsilane (CAS No. 1112-39-6): An Overview of Its Properties, Applications, and Recent Research Advances

Dimethoxydimethylsilane (CAS No. 1112-39-6) is a versatile organosilicon compound that has gained significant attention in various fields, including materials science, chemical synthesis, and pharmaceutical research. This compound is characterized by its unique chemical structure, which consists of a silicon atom bonded to two methyl groups and two methoxy groups. The combination of these functional groups imparts Dimethoxydimethylsilane with a range of useful properties, making it an essential reagent in numerous applications.

The chemical formula of Dimethoxydimethylsilane is C₄H₁₂O₂Si, and its molecular weight is 124.23 g/mol. The compound is a colorless liquid at room temperature with a boiling point of approximately 107°C and a density of 0.89 g/cm³. Dimethoxydimethylsilane is highly reactive and can undergo various chemical transformations, including hydrolysis, condensation, and substitution reactions.

In materials science, Dimethoxydimethylsilane is widely used as a coupling agent to improve the adhesion between organic polymers and inorganic surfaces. This property is particularly valuable in the development of composite materials, where the compound enhances the mechanical strength and durability of the final product. Recent studies have also explored the use of Dimethoxydimethylsilane in the synthesis of silica nanoparticles, which have potential applications in drug delivery systems and catalysis.

In the field of chemical synthesis, Dimethoxydimethylsilane serves as a valuable reagent for the preparation of various organosilicon compounds. Its ability to undergo selective reactions makes it an important intermediate in the synthesis of silicon-based materials and polymers. For example, Dimethoxydimethylsilane can be used to synthesize siloxanes, which are key components in silicone rubbers and elastomers. These materials are widely used in industries such as automotive, electronics, and healthcare due to their excellent thermal stability and mechanical properties.

Pharmaceutical research has also benefited from the unique properties of Dimethoxydimethylsilane. The compound's reactivity and functional group versatility make it an attractive candidate for the development of new drugs and drug delivery systems. Recent studies have investigated the use of Dimethoxydimethylsilane in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach can improve the solubility, stability, and bioavailability of therapeutic agents.

One notable application of Dimethoxydimethylsilane in pharmaceutical research is its use in the synthesis of silsesquioxanes, a class of cage-like silicon-based molecules with potential applications in targeted drug delivery. Silsesquioxanes can be functionalized with various ligands to enhance their targeting specificity and reduce side effects. Recent studies have demonstrated that silsesquioxanes derived from Dimethoxydimethylsilane can effectively deliver anticancer drugs to tumor cells while minimizing toxicity to healthy tissues.

The environmental impact of Dimethoxydimethylsilane has also been a subject of recent research. While the compound itself is not considered hazardous under normal conditions, its degradation products can have environmental implications. Studies have focused on developing more sustainable synthesis methods for Dimethoxydimethylsilane to reduce its environmental footprint. For example, researchers have explored green chemistry approaches that use renewable resources and minimize waste generation during the production process.

In conclusion, Dimethoxydimethylsilane (CAS No. 1112-39-6) is a multifaceted compound with a wide range of applications in materials science, chemical synthesis, and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable reagent in various industrial processes. Ongoing research continues to uncover new uses for this versatile compound, further expanding its potential impact on science and technology.